Cas no 131857-29-9 (1-Methylpyrrolidine-d8)

• Product Name: 1-Methylpyrrolidine-d8
• CAS No: 131857-29-9
• MF: C₅H₁₁N
• MW: 93.1968348026276
• CID: 898786
• PubChem ID: 12227860
• Update Time: 2025-10-28

1-Methylpyrrolidine-d8 Chemical and Physical Properties

Names and Identifiers

• 1-methylpyrrolidine-2,2,3,3,4,4,5,5-d8
• 1-METHYL-PYRROLIDINE, [2,2,3,3,4,4,5,5-D8]
• 2,2,3,3,4,4,5,5-octadeuterio-1-methylpyrrolidine
• 2,2,3,3,4,4,5,5-octadeuterio-1-methyl-pyrrolidine
• n-methylpyrrolidine-2,2,3,3,4,4,5,5-d8
• 1-METHYLPYRROLIDINE-2,2,3,3,4,4,5,5-D8, 98 ATOM % D
• 1-Methylpyrrolidine-2,2,3,3,4,4,5,5-d8,98 atom % d
• N-Methylpyrrolidine-2,2,3,3,4,4,5,5-d8, 98 atom % D
• DTXSID10481386
• J-006071
• HY-128383S
• 1-Methylpyrrolidine-d8
• 131857-29-9
• Pyrrolidine-2,2,3,3,4,4,5,5-d8, 1-methyl- (9CI)
• N-Methylpyrrolidine-d8; N-Methyltetrahydropyrrole-d8; NSC 65579-d8; N-Methylpyrrolidine-2,2,3,3,4,4,5,5-d8
• CS-0226180

• Inchi： 1S/C5H11N/c1-6-4-2-3-5-6/h2-5H2,1H3/i2D2,3D2,4D2,5D2
• InChI Key： AVFZOVWCLRSYKC-UDCOFZOWSA-N
• SMILES： N1(C)C([2H])([2H])C([2H])([2H])C([2H])([2H])C1([2H])[2H]

Computed Properties

• Exact Mass: 101.18955
• Monoisotopic Mass: 93.139363323g/mol
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 37.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 0.897 g/mL at 25 °C
• Boiling Point: 80-81 °C(lit.)
• Flash Point: −7 °F
• Refractive Index: n20/D 1.427(lit.)
• PSA: 3.24

1-Methylpyrrolidine-d8 Security Information

• Hazardous Material transportation number：UN 2924 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-34-22
• Safety Instruction： 16-23-26-36/37/39-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 1-Methylpyrrolidine-d8

1-Methylpyrrolidine-d8: A Comprehensive Overview

The compound 1-Methylpyrrolidine-d8 (CAS No. 131857-29-9) is a specialized organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound is a derivative of pyrrolidine, a five-membered nitrogen-containing ring structure, with a methyl group attached at the 1-position and deuterium atoms incorporated into the structure. The presence of deuterium atoms makes this compound particularly useful in certain applications where isotopic labeling is required.

1-Methylpyrrolidine-d8 is widely recognized for its unique chemical properties, which make it an ideal candidate for various research and industrial applications. One of the most notable applications of this compound is in the field of nuclear magnetic resonance (NMR) spectroscopy. The deuterium atoms in the structure allow for precise isotopic labeling, enabling researchers to study molecular dynamics and interactions with high precision. This has been particularly useful in the study of complex biological systems and drug delivery mechanisms.

Recent advancements in synthetic chemistry have further enhanced the utility of 1-Methylpyrrolidine-d8. Researchers have developed novel synthetic pathways that allow for the efficient production of this compound with high purity levels. These methods often involve catalytic hydrogenation or dehydrohalogenation reactions, which are optimized to minimize side reactions and maximize yield. The ability to produce 1-Methylpyrrolidine-d8 at scale has opened up new opportunities for its use in both academic and industrial settings.

In addition to its role in spectroscopy, 1-Methylpyrrolidine-d8 has also found applications in the development of advanced materials. For instance, it has been used as a precursor in the synthesis of high-performance polymers and coatings. The nitrogen-containing ring structure provides excellent thermal stability and mechanical properties, making it suitable for use in extreme environmental conditions. Recent studies have demonstrated its potential in the creation of self-healing polymers, which can autonomously repair damage caused by mechanical stress or environmental factors.

The pharmacological properties of 1-Methylpyrrolidine-d8 have also been extensively studied. Due to its structural similarity to certain bioactive compounds, it has been investigated as a potential lead molecule in drug discovery programs. Researchers have explored its ability to modulate cellular signaling pathways and interact with key protein targets. Early results suggest that 1-Methylpyrrolidine-d8 may have therapeutic potential in treating conditions such as neurodegenerative diseases and inflammatory disorders.

One area where 1-Methylpyrrolidine-d8 has shown particular promise is in the development of radiopharmaceuticals. The incorporation of deuterium atoms into its structure enhances its stability and bioavailability, making it an ideal candidate for use in positron emission tomography (PET) imaging studies. Recent clinical trials have demonstrated its effectiveness as a diagnostic tool for detecting early-stage cancerous tumors, offering a non-invasive alternative to traditional biopsy methods.

Furthermore, 1-Methylpyrrolidine-d8 has been utilized in the field of green chemistry as a sustainable solvent for various chemical reactions. Its ability to dissolve a wide range of organic compounds while maintaining low toxicity levels makes it an eco-friendly alternative to traditional solvents like dichloromethane or tetrahydrofuran (THF). This aligns with current trends toward environmentally responsible chemical practices and contributes to the reduction of hazardous waste generation.

The versatility of 1-Methylpyrrolidine-d8 is further highlighted by its role in catalytic processes. Researchers have discovered that this compound can act as an effective ligand in transition metal-catalyzed reactions, facilitating the formation of complex molecular architectures with high efficiency. Its ability to stabilize metal centers under harsh reaction conditions has made it invaluable in the synthesis of fine chemicals and pharmaceutical intermediates.

In conclusion, 1-Methylpyrrolidine-d8 (CAS No. 131857-29-9) is a multifaceted compound with applications spanning across various scientific disciplines. Its unique chemical properties, combined with recent advancements in synthetic methods and application development, position it as a key player in modern chemical research and industry. As ongoing studies continue to uncover new uses for this compound, its significance within the scientific community is expected to grow further.